Cas no 147150-35-4 (2-Ethoxy-4,6-dichloro pyrimidine)

• Product Name: 2-Ethoxy-4,6-dichloro pyrimidine
• CAS No: 147150-35-4
• MF: C₁₅H₁₃ClFN₅O₅S
• MW: 429.810623884201
• CID: 65023
• PubChem ID: 329754068
• Update Time: 2025-07-24

2-Ethoxy-4,6-dichloro pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4,6-dichloro pyrimidine
• Cloransulam methyl
• Cloransulam Methyl Standard
• Cloransulam-methyl
• Cloransulam-methyl Solution
• methyl 3-chloro-2-[(5-ethoxy-7-fluoro-[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)sulfonylamino]benzoate
• methyl 3-chloro-2-(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidin-2-ylsulfonamido)benzoate
• methyl 3-chloro-2-[[(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)sulfonyl]amino]benzoate
• methyl 3-chloro-N-(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidin-2-ylsulfonyl)anthranilate
• UNII-N9P737Z6HO
• Methyl 3-chloro-2-{[(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidine-2-yl)sulfonyl]amino}benzoate
• Methyl 3-chloro-2-[(5-ethoxy-7-fluoro-[1,2,4]triazolo[5,1-c]pyrimidin-2-yl)sulfonylamino]benzoate
• xde-565
• ChloransulaM-Methyl
• cloransulam-methyl (bsi, pa iso, ansi)
• 3-Chloro-2-[[(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)sulfonyl]amino]benzoic acid, Methyl ester
• (2S,4R)-(9H-fluoren-9-yl)methyl 4-hydroxy-2-((S)-1-methoxy-1-oxo-3-phenylpropan-2-ylcarbamoyl)pyrrolidine-1-carboxylate
• Tox21_304004
• Benzoic acid, 3-chloro-2-(((5-ethoxy-7-fluoro(1,2,4)triazolo(1,5-c)pyrimidin-2-yl)sulfonyl)amino)-, methyl ester
• First Rate
• N9P737Z6HO
• 1ST22369
• DTXSID8034372
• CAS-147150-35-4
• BIKACRYIQSLICJ-UHFFFAOYSA-N
• CLORANSULAM-METHYL [HSDB]
• N-(2-chloro-6-methoxycarbonylphenyl)-7-fluoro-5-ethoxy[1,2,4]triazolo[1,5-c]-pyrimidine-2-sulfonamide
• CHEBI:3760
• methyl 3-chloro-2-{[(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)sulfonyl]amino}benzoate
• HY-126176
• FT-0612199
• CLORANSULAM METHYL ESTER
• methyl 3-chloro-2-{5-ethoxy-7-fluoro-[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamido}benzoate
• DE 565
• HSDB 7009
• NCGC00356992-01
• Cloransulam-methyl, PESTANAL(R), analytical standard
• Q27106188
• Benzoic acid, 3-chloro-2-[[(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidin-2-yl)sulfonyl]amino]-, methyl ester
• DTXCID6014372
• N-(2-Chloro-6-methoxycarbonylphenyl)-7-fluoro-5-ethoxy[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamide
• Cloransulam-methyl [ISO]
• SCHEMBL64266
• methyl 3-chloro-2-(5-ethoxy-7-fluoro[1,2,4]triazolo[1,5-c]pyrimidine-2-sulfonamido)benzoate
• Methyl 3-chloro-2-(((5-ethoxy-7-fluoro(1,2,4)triazolo(1,5-c)pyrimidin-2-yl)sulfonyl)amino)benzoate
• CS-0092510
• 147150-35-4
• AKOS040744736
• Cloransulam - methyl
• CLORANSULAM-METHYL [MI]
• NS00006291

• MDL： MFCD08273840
• Inchi： 1S/C15H13ClFN5O5S/c1-3-27-15-18-10(17)7-11-19-14(20-22(11)15)28(24,25)21-12-8(13(23)26-2)5-4-6-9(12)16/h4-7,21H,3H2,1-2H3
• InChI Key： BIKACRYIQSLICJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1NS(C1N=C2C=C(N=C(N2N=1)OCC)F)(=O)=O

Computed Properties

• Exact Mass: 429.03100
• Monoisotopic Mass: 429.030995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133
• XLogP3: 3.1

Experimental Properties

• Density: 1.65
• Melting Point: 216-218 deg C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677
• PSA: 133.16000
• LogP: 3.05670

2-Ethoxy-4,6-dichloro pyrimidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H332-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 20-50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-Ethoxy-4,6-dichloro pyrimidine

Introduction to 2-Ethoxy-4,6-dichloro pyrimidine (CAS No. 147150-35-4)

2-Ethoxy-4,6-dichloro pyrimidine (CAS No. 147150-35-4) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound belongs to the class of pyrimidines, which are essential building blocks in nucleic acids and various bioactive molecules. The unique combination of ethoxy and dichloro substituents on the pyrimidine ring imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

The molecular structure of 2-Ethoxy-4,6-dichloro pyrimidine is characterized by a six-membered ring with two nitrogen atoms at positions 1 and 3, an ethoxy group at position 2, and chlorine atoms at positions 4 and 6. This arrangement provides a robust platform for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, significant advancements have been made in understanding the biological properties of 2-Ethoxy-4,6-dichloro pyrimidine. Research has shown that this compound can serve as a potent scaffold for the development of novel therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. One notable application is in the inhibition of kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. By targeting these kinases, 2-Ethoxy-4,6-dichloro pyrimidine-based compounds can offer promising therapeutic options for conditions such as cancer and inflammatory diseases.

Beyond its role in pharmaceuticals, 2-Ethoxy-4,6-dichloro pyrimidine has also found applications in the agrochemical industry. Its ability to act as a herbicide or fungicide has been explored in several studies. The compound's unique structure allows it to disrupt essential biological processes in target organisms while minimizing adverse effects on non-target species. This makes it an attractive candidate for developing environmentally friendly agrochemicals that can enhance crop yields and protect plants from pathogens.

The synthesis of 2-Ethoxy-4,6-dichloro pyrimidine typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of ethyl cyanoacetate with chlorinated precursors followed by cyclization to form the pyrimidine ring. Recent advancements in synthetic methodologies have led to more efficient and cost-effective processes for producing this compound on a large scale. These improvements have facilitated its broader use in both research and industrial applications.

In addition to its direct applications, 2-Ethoxy-4,6-dichloro pyrimidine serves as an important intermediate in the synthesis of other valuable compounds. For example, it can be used to synthesize various substituted pyrimidines with enhanced biological activities. These derivatives often exhibit improved pharmacokinetic properties and reduced toxicity compared to their parent compounds, making them suitable for further development as drug candidates.

The safety profile of 2-Ethoxy-4,6-dichloro pyrimidine has been extensively studied to ensure its safe handling and use. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken during handling to avoid exposure through inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures.

In conclusion, 2-Ethoxy-4,6-dichloro pyrimidine (CAS No. 147150-35-4) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for researchers and developers working on novel therapeutic agents and environmentally friendly agrochemicals. As research continues to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow further in the coming years.